Cas no 374675-64-6 (Benzene,1-isocyanato-4-methyl-, radical ion(1+) (9CI))

Benzene,1-isocyanato-4-methyl-, radical ion(1+) (9CI) structure

374675-64-6 structure

Product Name:Benzene,1-isocyanato-4-methyl-, radical ion(1+) (9CI)

CAS No:374675-64-6

Molecular Formula:C₈H₇NO

Molecular Weight:133.14728

CID:304552

PubChem ID:69325

Benzene,1-isocyanato-4-methyl-, radical ion(1+) (9CI) Properties

Names and Identifiers

- Benzene,1-isocyanato-4-methyl-, radical ion(1+) (9CI)
- PTI
- 4-Tolylisocyanate
- p-tolylisocyanate
- para-tolyl isocyanate
- UNII-BTR9S4N53V
- p-Tolyl isocyanate
- 4'-Methyl-2-cyano-biphenyl
- MS-20631
- 1-isocyanato-4-methyl-benzene
- MFCD00002029
- 4-methylphenylisocyanate
- paratoluylisocyanate
- A833679
- 4-Isocyanatotoluene
- p-Tolyl isocyanat
- A823680
- tolyl mono-isocyanate
- T0321
- 4-Methylphenyl isocyanate
- D92322
- Isocyanic Acid p-Tolyl Ester
- paramethylphenylisocyanate
- BTR9S4N53V
- TMI
- EN300-20864
- p-Methylphenyl isocyanate
- para-tolyl monoisocyanate
- Epitope ID:116221
- 4-methyphenylisocyanate
- para-tolylisocyanate
- AKOS000202531
- 4-methyl-phenyl-isocyanate
- DTXSID2060755
- 1-Isocyanato-4-methylbenzene
- F2190-0548
- p-Isocyanatotoluene
- Q-200500
- 1-Isocyanato-4-methylbenzene; 4-Isocyanatotoluene
- CHEBI:53732
- p-Tolyl isocyanate, 99%
- p-tolyl-isocyanate
- p-Toluene isocyanate
- 4-Tol-NCO
- Q26840811
- EINECS 210-743-4
- Benzene, 1-isocyanato-4-methyl-
- p-TMI
- Isocyanic acid, p-tolyl ester
- 4-Isocyanato-1-methylbenzene
- EC 210-743-4
- FT-0618818
- 374675-64-6
- SCHEMBL93286
- 622-58-2
- 4-methyl phenyl isocyanate
- 4-Methylphenyl diiodomethylsulfone
- NS00007324
- p-methylphenylisocyanate
- 4-Tolyl isocyanate
- AI3-28256
- p-tolylmonoisocyanate
- +Expand
- InChIKey： MGYGFNQQGAQEON-UHFFFAOYSA-N
- Inchi： InChI=1S/C8H7NO/c1-7-2-4-8(5-3-7)9-6-10/h2-5H,1H3
- SMILES： O=C=NC1C=CC(C)=CC=1

Computed Properties

Exact Mass: 133.052763847g/mol
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 1
Monoisotopic Mass: 133.052763847g/mol
Heavy Atom Count: 10
Complexity: 141
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 3.3
Topological Polar Surface Area: 29.4Å²

Experimental Properties

Refractive Index: n20/D 1.531(lit.)
Boiling Point: 70-72 °C10 mm Hg(lit.)
Flash Point: 152 °F
Density: 1.056 g/mL at 25 °C(lit.)

Benzene,1-isocyanato-4-methyl-, radical ion(1+) (9CI) Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
Ambeed	A379683-5g	p-Tolylisocyanate	374675-64-6	95%	5g	$191.0	2024-08-02

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374675-64-6 (Benzene,1-isocyanato-4-methyl-, radical ion(1+) (9CI)) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:374675-64-6)Benzene,1-isocyanato-4-methyl-, radical ion(1+) (9CI)

Purity:99%

Quantity:5g

Price($):172.0